Cas no 685886-82-2 (Butylphthalide Impurity 25)

• Product Name: Butylphthalide Impurity 25
• CAS No: 685886-82-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 4740248
• PubChem ID: 23663806
• Update Time: 2025-05-21

Butylphthalide Impurity 25 Chemical and Physical Properties

Names and Identifiers

• n-Butylphthalide-025-K
• 380905-48-6 (free)
• Potassium-Hydroxypentyl Benzoate 685886-82-2
• Butylphthalide Impurity 25
• 3-Butylphthalide Impurity E
• Butylphthalide Impurity 26 Potassium Salt
• Benzoic acid, 2-(1-hydroxypentyl)-, potassium salt (1:1)
• potassium 2-(1-hydroxypentyl)benzoate
• SCHEMBL472980
• CS-0514503
• potassium 2-(1-hydroxypentyl)-benzoate
• dl-PHPB
• 2-(1-Hydroxypentyl)benzoic acid potassium salt
• F72457
• Potassium2-(1-hydroxypentyl)benzoate
• potassium;2-(1-hydroxypentyl)benzoate
• 685886-82-2

• Inchi： 1S/C12H14O2/c1-2-3-8-11-9-6-4-5-7-10(9)12(13)14-11/h4-7,11H,2-3,8H2,1H3
• InChI Key： HJXMNVQARNZTEE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CC=C2)C(CCCC)O1

Computed Properties

• Exact Mass: 246.06582582g/mol
• Monoisotopic Mass: 246.06582582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Additional information on Butylphthalide Impurity 25

Butylphthalide Impurity 25: Chemical Profile and Recent Research Insights

Butylphthalide Impurity 25, a derivative of phthalide, is a compound of significant interest in the field of pharmaceutical chemistry and natural product research. This impurity, identified by its CAS number 685886-82-2, has garnered attention due to its structural complexity and potential biological activities. The compound is characterized by a butyl substituent attached to the phthalide core, which imparts unique chemical and pharmacological properties. Understanding the synthesis, applications, and recent advancements involving Butylphthalide Impurity 25 is crucial for researchers and industry professionals engaged in drug development and quality control.

The phthalide scaffold is a well-documented structural motif in medicinal chemistry, with several natural and synthetic analogs exhibiting diverse biological functions. Among these, Butylphthalide Impurity 25 stands out for its role as a potential intermediate in the synthesis of more complex pharmaceutical agents. The presence of the butyl group enhances the lipophilicity of the molecule, making it a candidate for oral bioavailability improvement in drug formulations. This feature has been explored in recent studies aiming to develop novel therapeutic agents with enhanced pharmacokinetic profiles.

In terms of synthesis, Butylphthalide Impurity 25 can be obtained through various chemical pathways, including Friedel-Crafts alkylation of phthalide derivatives followed by purification. Advanced synthetic techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to optimize yield and purity. These methods align with the growing demand for sustainable and efficient synthetic routes in pharmaceutical manufacturing. Recent research has highlighted the use of flow chemistry to produce Butylphthalide Impurity 25 in high throughput, reducing waste and improving scalability.

The pharmacological potential of Butylphthalide Impurity 25 has been a subject of extensive investigation. Studies have shown that phthalide derivatives exhibit anti-inflammatory, neuroprotective, and anti-oxidant properties. The butyl substitution in Butylphthalide Impurity 25 may modulate these effects by altering binding affinities to target proteins. For instance, research indicates that this compound may interact with nuclear receptors such as PPARγ, influencing metabolic pathways. Such interactions are being explored for their therapeutic implications in conditions like neurodegenerative diseases and metabolic disorders.

Recent clinical trials have begun to evaluate the safety and efficacy of phthalide-based compounds in human populations. While Butylphthalide Impurity 25 itself may not be directly tested as a drug candidate, its role as an impurity in larger molecules provides valuable insights into its potential side effects and pharmacokinetic behavior. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to quantify Butylphthalide Impurity 25 in pharmaceutical formulations, ensuring compliance with regulatory standards. These methods are critical for maintaining product quality and patient safety.

The environmental impact of producing and handling Butylphthalide Impurity 25 is another area of concern. Efforts have been made to develop greener synthetic protocols that minimize hazardous waste generation. For example, biocatalytic approaches using engineered enzymes have shown promise in synthesizing phthalide derivatives with reduced environmental footprint. Such innovations align with global initiatives aimed at sustainable pharmaceutical manufacturing. Additionally, researchers are exploring biodegradable solvents and energy-efficient processes to further enhance sustainability.

The future direction of research on Butylphthalide Impurity 25 lies in its integration into novel drug discovery programs. By leveraging computational modeling and structure-activity relationship (SAR) studies, scientists can design derivatives with improved therapeutic profiles. The butylphthalide core offers a versatile platform for medicinal chemists to explore new chemical space. Collaborative efforts between academia and industry are essential to translate these findings into tangible clinical benefits for patients worldwide.

In conclusion, Butylphthalide Impurity 25 (CAS no: 685886-82-2) represents a fascinating compound with significant implications in pharmaceutical chemistry. Its unique structural features, coupled with recent advancements in synthetic methodologies and pharmacological research, position it as a valuable component in drug development pipelines. As the field continues to evolve, further exploration of this impurity will undoubtedly contribute to the discovery of innovative therapeutic agents addressing unmet medical needs.